![molecular formula C23H22N2O3S B2729426 N-(4-(benzyloxy)benzyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide CAS No. 1448050-39-2](/img/structure/B2729426.png)
N-(4-(benzyloxy)benzyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(benzyloxy)benzyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide, also known as BTTCA, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Synthesis and Biological Activity
Research efforts have focused on the synthesis and evaluation of the biological activities of compounds containing the azetidine moiety and thiophene derivatives. For instance, azetidine derivatives have been synthesized for their potential as anti-tubercular agents, demonstrating promising activity against Mycobacterium tuberculosis. These studies highlight the importance of the azetidine core in developing new therapeutic agents, emphasizing its role in enhancing bioactivity against various pathogens (Nimbalkar et al., 2018).
Chemical Synthesis and Methodology Development
In the realm of synthetic organic chemistry, the development of novel methodologies for constructing azetidine-containing compounds has been a topic of interest. Research has demonstrated innovative approaches to ring-expansion reactions, yielding functionalized azetidines among other products. Such studies not only expand the toolkit available to synthetic chemists but also provide pathways to generate diverse molecular scaffolds for further exploration (Suraj & Swamy, 2022).
Heterocyclic Chemistry and Drug Discovery
The thiophene moiety, often present in pharmaceutical agents, has been extensively explored for its drug-like properties. Compounds incorporating thiophene and azetidine rings have been synthesized and evaluated for their antimicrobial, anti-inflammatory, and analgesic activities. Such research underscores the therapeutic potential of these heterocycles in drug discovery, offering new avenues for the development of medications with improved efficacy and safety profiles (Talupur et al., 2021).
properties
IUPAC Name |
N-[(4-phenylmethoxyphenyl)methyl]-1-(thiophene-2-carbonyl)azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O3S/c26-22(19-14-25(15-19)23(27)21-7-4-12-29-21)24-13-17-8-10-20(11-9-17)28-16-18-5-2-1-3-6-18/h1-12,19H,13-16H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUBHNQYCEKOZHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=CS2)C(=O)NCC3=CC=C(C=C3)OCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.